molecular formula C78H98Cl2IN9O13 B1250237 Neo-fluvaleas CAS No. 79682-27-2

Neo-fluvaleas

Cat. No.: B1250237
CAS No.: 79682-27-2
M. Wt: 1567.5 g/mol
InChI Key: CLTCQDDJTQKTCU-RVZXQBPESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Neo-fluvaleas is a compound listed in pharmacological contexts alongside acetaminophen-related drug combinations and derivatives . The term "Neo" often denotes a reformulated or structurally optimized version of an existing compound, though specific data on its synthesis or clinical applications are absent in the sources provided .

Properties

CAS No.

79682-27-2

Molecular Formula

C78H98Cl2IN9O13

Molecular Weight

1567.5 g/mol

IUPAC Name

(4-amino-4-oxo-3,3-diphenylbutyl)-methyl-di(propan-2-yl)azanium;2-benzhydryloxy-N,N-dimethylethanamine;(3S)-6,7-dimethoxy-3-[(5R)-4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one;N-(4-hydroxyphenyl)acetamide;1,3,7-trimethylpurine-2,6-dione;iodide;dihydrochloride

InChI

InChI=1S/C23H32N2O.C22H23NO7.C17H21NO.C8H10N4O2.C8H9NO2.2ClH.HI/c1-18(2)25(5,19(3)4)17-16-23(22(24)26,20-12-8-6-9-13-20)21-14-10-7-11-15-21;1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;1-6(10)9-7-2-4-8(11)5-3-7;;;/h6-15,18-19H,16-17H2,1-5H3,(H-,24,26);5-6,9,17-18H,7-8,10H2,1-4H3;3-12,17H,13-14H2,1-2H3;4H,1-3H3;2-5,11H,1H3,(H,9,10);3*1H/t;17-,18+;;;;;;/m.1....../s1

InChI Key

CLTCQDDJTQKTCU-RVZXQBPESA-N

SMILES

CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-]

Isomeric SMILES

CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2[C@@H]1[C@@H]4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-]

Canonical SMILES

CC(C)[N+](C)(CCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N)C(C)C.CC(=O)NC1=CC=C(C=C1)O.CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl.Cl.[I-]

Synonyms

Neo-fluvaleas

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Structural Relationships: this compound is likely a derivative or combination drug involving acetaminophen, given its classification alongside other paracetamol-based compounds .
  • Synthesis Context: Recent advances in compound synthesis (e.g., methods in ) suggest that this compound may leverage novel catalytic or optimization techniques, but direct links are unverified .

Research Findings and Limitations

  • Clinical Data: No peer-reviewed studies or trial results for this compound are cited in the evidence, contrasting with established compounds like acetaminophen, which have extensive literature .
  • Methodological Gaps : Guidelines in stress the need for detailed synthesis and activity data in chemical research, yet such details are absent for this compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.